Cas no 2249944-63-4 (3-(pyrimidin-5-yl)sulfamoylbenzene-1-sulfonyl fluoride)

• Product Name: 3-(pyrimidin-5-yl)sulfamoylbenzene-1-sulfonyl fluoride
• CAS No: 2249944-63-4
• MF: C₁₀H₈FN₃O₄S₂
• MW: 317.31662273407
• CID: 5684314
• PubChem ID: 165766885
• Update Time: 2025-05-19

3-(pyrimidin-5-yl)sulfamoylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-26578806
• 2249944-63-4
• 3-[(pyrimidin-5-yl)sulfamoyl]benzene-1-sulfonyl fluoride
• 3-(pyrimidin-5-yl)sulfamoylbenzene-1-sulfonyl fluoride

• Inchi： 1S/C10H8FN3O4S2/c11-19(15,16)9-2-1-3-10(4-9)20(17,18)14-8-5-12-7-13-6-8/h1-7,14H
• InChI Key： VANGGZFQFYEQFY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)S(=O)(=O)F)(NC1=CN=CN=C1)(=O)=O

Computed Properties

• Exact Mass: 316.99402625g/mol
• Monoisotopic Mass: 316.99402625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 123Ų

Additional information on 3-(pyrimidin-5-yl)sulfamoylbenzene-1-sulfonyl fluoride

Introduction to 3-(pyrimidin-5-yl)sulfamoylbenzene-1-sulfonyl fluoride (CAS No. 2249944-63-4)

3-(pyrimidin-5-yl)sulfamoylbenzene-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2249944-63-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the combination of a pyrimidine ring and a sulfamoylbenzene moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and medicinal chemistry.

The sulfamoylbenzene-1-sulfonyl fluoride component of the molecule is particularly noteworthy due to its ability to participate in various nucleophilic substitution reactions. This property is highly advantageous in the synthesis of more complex molecules, including heterocyclic compounds and biologically active scaffolds. The presence of a sulfonyl fluoride group further enhances the reactivity of the molecule, allowing for facile introduction of other functional groups through nucleophilic aromatic substitution or other reaction pathways. These characteristics make 3-(pyrimidin-5-yl)sulfamoylbenzene-1-sulfonyl fluoride a versatile building block for constructing novel chemical entities with potential therapeutic applications.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The pyrimidine scaffold is a common motif in many drugs and drug candidates, owing to its ability to interact with biological targets such as enzymes and receptors. The incorporation of a pyrimidine ring into the structure of 3-(pyrimidin-5-yl)sulfamoylbenzene-1-sulfonyl fluoride not only enhances its binding affinity but also provides opportunities for further derivatization to optimize pharmacokinetic properties and target specificity. This has led to extensive research into its derivatives as potential leads for treating diseases such as cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 3-(pyrimidin-5-yl)sulfamoylbenzene-1-sulfonyl fluoride is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, particularly cancer. By modifying the structure of this compound, researchers have been able to develop novel kinase inhibitors with improved selectivity and potency. For instance, studies have demonstrated that derivatives of 3-(pyrimidin-5-yl)sulfamoylbenzene-1-sulfonyl fluoride can inhibit specific kinases by binding to their active sites and disrupting their catalytic activity. This has opened up new avenues for developing targeted therapies that can selectively inhibit aberrant signaling pathways in diseased cells.

The chemical synthesis of 3-(pyrimidin-5-yl)sulfamoylbenzene-1-sulfonyl fluoride involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of a pyrimidine intermediate, which is then functionalized with a sulfamoyl group followed by introduction of the sulfonyl fluoride moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the desired framework efficiently. The use of high-performance analytical methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography is essential for characterizing the compound and confirming its structural integrity.

Recent advances in computational chemistry have further facilitated the design and optimization of derivatives based on 3-(pyrimidin-5-yl)sulfamoylbenzene-1-sulfonyl fluoride. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets, enabling rational design of analogs with enhanced affinity and selectivity. Additionally, virtual screening methods can be used to identify potential drug candidates from large libraries of compounds rapidly. These computational approaches have significantly accelerated the drug discovery process and have led to the identification of several promising lead compounds that are currently undergoing further investigation.

The biological evaluation of 3-(pyrimidin-5-yl)sulfamoylbenzene-1-sulfonyl fluoride and its derivatives has revealed several interesting properties. In vitro studies have shown that certain analogs exhibit potent inhibitory activity against various kinases, making them attractive candidates for further development as anticancer agents. Furthermore, preliminary in vivo studies suggest that these compounds can modulate signaling pathways relevant to inflammation and infection, highlighting their potential therapeutic applications beyond oncology. These findings underscore the importance of continued research into this class of compounds and their derivatives.

The future prospects for 3-(pyrimidin-5-yl)sulfamoylbenzene-1-sulfonyl fluoride are promising, with ongoing studies aimed at expanding its utility in drug discovery and material science. Researchers are exploring new synthetic routes to improve accessibility and scalability, while also investigating novel derivatives with enhanced biological activity. Additionally, efforts are underway to understand the mechanistic basis of its interactions with biological targets at an atomic level using advanced biophysical techniques such as X-ray crystallography and cryo-electron microscopy. These studies will provide valuable insights into optimizing drug design strategies based on this scaffold.

In conclusion,3-(pyrimidin-5-y lsulfamoylbl enzene-l -sulfonylf luoride (CAS No. 2249944 63 4) is a multifaceted compound with significant potential in pharmaceutical research Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules particularly kinase inhibitors Further research is warranted to fully explore its therapeutic applications expand its chemical diversity enhance synthetic methodologiesand elucidate mechanistic details Its development underscores the importance of sulfonamide derivatives in modern drug discovery